Cas no 150079-72-4 (4-Chloro-2,1-benzisoxazole)

• Product Name: 4-Chloro-2,1-benzisoxazole
• CAS No: 150079-72-4
• MF: C₇H₄ClNO
• MW: 153.565760612488
• CID: 99983
• PubChem ID: 11105565
• Update Time: 2024-02-29

4-Chloro-2,1-benzisoxazole Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole,4-chloro-
• 2,1-Benzisoxazole,4-chloro-(9CI)
• 4-Chloro-2,1-benzisoxazole

• Inchi： 1S/C7H4ClNO/c8-6-2-1-3-7-5(6)4-10-9-7/h1-4H
• InChI Key： YUIUJCYOORYWJG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=CON=2

Computed Properties

• Exact Mass: 152.9981414g/mol
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides